Cas no 1270349-10-4 (2-amino-2-(3-ethylphenyl)propan-1-ol)

• Product Name: 2-amino-2-(3-ethylphenyl)propan-1-ol
• CAS No: 1270349-10-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6329028
• PubChem ID: 55294945
• Update Time: 2025-06-14

2-amino-2-(3-ethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-ethylphenyl)propan-1-ol
• AKOS006369590
• EN300-1845250
• 1270349-10-4

• Inchi： 1S/C11H17NO/c1-3-9-5-4-6-10(7-9)11(2,12)8-13/h4-7,13H,3,8,12H2,1-2H3
• InChI Key： UOEKHJSJMNGKDS-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC=C(CC)C=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(3-ethylphenyl)propan-1-ol

Comprehensive Overview of 2-amino-2-(3-ethylphenyl)propan-1-ol (CAS No. 1270349-10-4): Properties, Applications, and Industry Insights

2-amino-2-(3-ethylphenyl)propan-1-ol (CAS No. 1270349-10-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This amino alcohol derivative combines an aromatic 3-ethylphenyl group with a propan-1-ol backbone, making it valuable for asymmetric synthesis and drug intermediate applications. Recent studies highlight its potential in modulating biological pathways, aligning with the growing demand for targeted small-molecule therapeutics.

The compound's chiral center at the 2-position enables stereoselective reactions, a critical property for developing enantiomerically pure pharmaceuticals. Industry trends show increased searches for "CAS 1270349-10-4 supplier" and "2-amino-2-(3-ethylphenyl)propan-1-ol synthesis," reflecting its rising commercial importance. Analytical data reveals 98+% purity grades are typically available, with HPLC and NMR being standard characterization methods. Researchers particularly value its hydrogen-bonding capacity and amphiphilic nature, which facilitate diverse molecular interactions.

In material science applications, the ethylphenyl moiety contributes to enhanced solubility in organic solvents while the amino alcohol functionality allows for further derivatization. This dual characteristic addresses common formulation challenges discussed in recent "drug solubility enhancement" forums. The compound's stability profile shows compatibility with common reaction conditions, though storage recommendations suggest inert atmospheres for long-term preservation.

Emerging applications include its use as a ligand precursor in catalytic systems and as a building block for bioactive molecules. Patent analyses reveal growing interest in structural analogs for CNS-targeting compounds, correlating with increased searches for "blood-brain barrier permeable intermediates." The 3-ethyl substitution pattern appears particularly valuable for optimizing pharmacokinetic properties without excessive molecular weight increase.

Environmental and safety assessments indicate standard laboratory handling protocols are sufficient for this material. The propan-1-ol segment contributes to relatively low volatility compared to shorter-chain analogs, reducing inhalation risks. These characteristics position it favorably against alternative intermediates in sustainable chemistry initiatives, a key consideration in current "green pharmaceutical manufacturing" discussions.

Quality control specifications typically include limits for residual solvents and isomeric impurities, with advanced purification techniques like preparative HPLC enabling >99% purity. The compound's crystalline form has been characterized by X-ray diffraction, providing precise structural confirmation that supports its use in regulated applications. This level of characterization meets the stringent requirements visible in "pharmaceutical grade chemicals" search trends.

Market analysis indicates steady demand growth for 1270349-10-4, particularly from contract research organizations specializing in custom synthesis. The compound's scalable production routes have been demonstrated at kilogram scale, addressing frequent queries about "bulk availability of specialty amines." Technical literature describes optimized procedures that minimize racemization risk during synthesis, a common challenge with similar α-amino alcohols.

Recent scientific publications have explored the compound's potential in metal-organic frameworks (MOFs) and as a chiral auxiliary. These applications leverage its bifunctional nature and structural rigidity, properties frequently mentioned in "advanced material design" research papers. The ethyl group's electron-donating effects also make it interesting for photochemical applications, an area seeing increased academic interest.

Regulatory status reviews confirm no special restrictions apply to 2-amino-2-(3-ethylphenyl)propan-1-ol in major markets, though proper chemical handling protocols should always be followed. This regulatory profile contributes to its adoption compared to structurally similar compounds with more stringent controls. The absence of reactive functional groups simplifies transportation and storage considerations.

Future development directions may include exploration of its salt forms for improved physicochemical properties and investigation of its metabolic fate in biological systems. These potential applications align with current industry focus on "drug-like property optimization" and "ADME prediction." The compound's balanced lipophilicity profile (predicted logP ~1.8) makes it particularly interesting for medicinal chemistry programs.